Cas no 2763955-96-8 (4-{[(Benzyloxy)carbonyl]amino}-2-chloro-5-fluorobenzoic acid)

• Product Name: 4-{[(Benzyloxy)carbonyl]amino}-2-chloro-5-fluorobenzoic acid
• CAS No: 2763955-96-8
• MF: C₁₅H₁₁ClFNO₄
• MW: 323.703546762466
• CID: 5847045
• PubChem ID: 165983861
• Update Time: 2025-06-08

4-{[(Benzyloxy)carbonyl]amino}-2-chloro-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343242
• 2763955-96-8
• 4-{[(benzyloxy)carbonyl]amino}-2-chloro-5-fluorobenzoic acid
• 4-{[(Benzyloxy)carbonyl]amino}-2-chloro-5-fluorobenzoic acid

• Inchi： 1S/C15H11ClFNO4/c16-11-7-13(12(17)6-10(11)14(19)20)18-15(21)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key： VLKPOSWBZRDAAR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C(=C1)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 323.0360637g/mol
• Monoisotopic Mass: 323.0360637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{[(Benzyloxy)carbonyl]amino}-2-chloro-5-fluorobenzoic acid

Introduction to 4-{[(Benzyloxy)carbonyl]amino}-2-chloro-5-fluorobenzoic acid (CAS No. 2763955-96-8)

4-{[(Benzyloxy)carbonyl]amino}-2-chloro-5-fluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2763955-96-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a benzyloxy carbonyl group, a chloro substituent, and a fluorine atom. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a valuable scaffold for the synthesis of novel therapeutic agents.

The< strong>benzyloxy carbonyl group in this molecule serves as a protecting group for amino functions, which is a common practice in peptide synthesis and medicinal chemistry. This protective feature allows for selective modifications and functionalizations at other sites within the molecule, facilitating the development of more complex derivatives. The presence of both< strong>chloro and< strong>fluorine substituents introduces electronic and steric effects that can modulate the reactivity and binding affinity of the compound towards biological targets.

In recent years, there has been a growing interest in the development of fluorinated benzoic acid derivatives due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules often leads to increased lipophilicity, reduced susceptibility to enzymatic degradation, and improved binding interactions with biological receptors. This has made fluorinated compounds particularly attractive for the design of next-generation pharmaceuticals.

4-{[(Benzyloxy)carbonyl]amino}-2-chloro-5-fluorobenzoic acid has been explored in several preclinical studies as a potential intermediate in the synthesis of bioactive molecules. Its structural framework is amenable to further derivatization, allowing researchers to fine-tune its properties for specific therapeutic applications. For instance, modifications at the< strong>benzyloxy carbonyl position can lead to the formation of amides or esters, which are key motifs in many drug molecules.

The< strong>chloro substituent at the 2-position of the benzoic ring can influence electronic distribution and steric hindrance, thereby affecting the compound's interaction with biological targets. This feature makes it particularly useful for designing molecules with targeted receptor binding. Additionally, the< strong>fluorine atom at the 5-position contributes to metabolic stability and can enhance binding affinity through hydrophobic interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of< strong>4-{[(Benzyloxy)carbonyl]amino}-2-chloro-5-fluorobenzoic acid with greater accuracy. These tools have been used to identify potential lead compounds for various therapeutic indications, including oncology, inflammation, and neurodegenerative diseases. The compound's unique structural features make it a promising candidate for further investigation in these areas.

In oncology research, benzoic acid derivatives have shown promise as inhibitors of key enzymes involved in cancer cell proliferation and survival. The presence of both< strong>chloro and< strong>fluorine substituents in< strong>4-{[(Benzyloxy)carbonyl]amino}-2-chloro-5-fluorobenzoic acid suggests that it may exhibit inhibitory activity against enzymes such as kinases and proteases that are overexpressed in tumor cells. Preclinical studies have demonstrated that similar derivatives can disrupt signaling pathways critical for cancer growth and metastasis.

In addition to its potential applications in oncology, this compound has also been investigated for its anti-inflammatory properties. Benzoic acid derivatives are known to modulate inflammatory responses by inhibiting key mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of< strong>4-{[(Benzyloxy)carbonyl]amino}-2-chloro-5-fluorobenzoic acid, particularly the< strong>benzyloxy carbonyl group and halogen substituents, may enhance its ability to interact with inflammatory enzymes and reduce pro-inflammatory cytokine production.

The development of novel therapeutic agents often involves a multi-step synthetic process that requires careful optimization of reaction conditions. The synthesis of< strong>4-{[(Benzyloxy)carbonyl]amino}-2-chloro-5-fluorobenzoic acid involves several key steps, including functional group transformations such as chlorination and fluorination, as well as protection-deprotection strategies involving the benzyloxy carbonyl group. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve yield and selectivity.

The purity and quality of< strong>4-{[(Benzyloxy)carbonyl]amino}-2-chloro-5-fluorobenzoic acid are critical factors that must be carefully controlled during synthesis and characterization. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm the identity and purity of the compound. These methods provide detailed information about its molecular structure and chemical properties.

In conclusion, 4-{[(Benzyloxy)carbonyl]amino}-2-chloro-5-fluorobenzoic acid (CAS No. 2763955-96-8) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for designing novel bioactive molecules with applications in oncology, inflammation, and other therapeutic areas. Further research is warranted to fully explore its biological activities and develop novel drug candidates based on this compound.